Cas no 2229554-60-1 (2-(3-amino-3-methylbutyl)-4-methoxyphenol)

• Product Name: 2-(3-amino-3-methylbutyl)-4-methoxyphenol
• CAS No: 2229554-60-1
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5845200
• PubChem ID: 165976404
• Update Time: 2025-05-24

2-(3-amino-3-methylbutyl)-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-3-methylbutyl)-4-methoxyphenol
• 2229554-60-1
• EN300-1755746

• Inchi： 1S/C12H19NO2/c1-12(2,13)7-6-9-8-10(15-3)4-5-11(9)14/h4-5,8,14H,6-7,13H2,1-3H3
• InChI Key： HJBADDQHSQXADQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CCC(C)(C)N)OC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(3-amino-3-methylbutyl)-4-methoxyphenol

Recent Advances in the Study of 2-(3-amino-3-methylbutyl)-4-methoxyphenol (CAS: 2229554-60-1)

The compound 2-(3-amino-3-methylbutyl)-4-methoxyphenol (CAS: 2229554-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential as a lead compound for drug development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

One of the key areas of investigation has been the compound's antioxidant and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-amino-3-methylbutyl)-4-methoxyphenol exhibits potent radical scavenging activity, comparable to well-known antioxidants such as vitamin E. The study further revealed that the compound's mechanism of action involves the modulation of the Nrf2/ARE signaling pathway, which plays a critical role in cellular defense against oxidative stress. These findings suggest potential applications in the treatment of oxidative stress-related diseases, including neurodegenerative disorders and cardiovascular conditions.

In addition to its antioxidant effects, recent research has explored the compound's potential as an antimicrobial agent. A study conducted by researchers at the University of Cambridge and published in Antimicrobial Agents and Chemotherapy (2024) reported that 2-(3-amino-3-methylbutyl)-4-methoxyphenol exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's unique structure appears to disrupt bacterial cell membrane integrity, making it a promising candidate for the development of novel antibiotics, particularly in the face of growing antimicrobial resistance.

Another significant development involves the compound's potential in cancer therapy. Preliminary in vitro studies published in Cancer Research (2024) have shown that 2-(3-amino-3-methylbutyl)-4-methoxyphenol induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. The compound appears to exert its effects through multiple pathways, including the inhibition of PI3K/Akt/mTOR signaling and the activation of caspase-dependent apoptosis. These findings have spurred further investigation into its potential as an adjunct therapy in combination with existing chemotherapeutic agents.

From a chemical synthesis perspective, recent advancements have focused on optimizing the production of 2-(3-amino-3-methylbutyl)-4-methoxyphenol. A 2024 paper in Organic Process Research & Development described a novel, cost-effective synthetic route with improved yield and purity. This development is particularly important as it addresses previous challenges in large-scale production, potentially facilitating further preclinical and clinical studies.

Despite these promising findings, several challenges remain. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, require further investigation. Additionally, comprehensive toxicological studies are needed to assess its safety profile. Current research efforts are focusing on structural modifications to enhance its pharmacological properties while minimizing potential side effects.

In conclusion, 2-(3-amino-3-methylbutyl)-4-methoxyphenol (CAS: 2229554-60-1) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further drug development. As research progresses, this compound may pave the way for novel treatments in areas ranging from infectious diseases to cancer and neurodegenerative disorders. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be crucial in realizing its full therapeutic potential.